Cas no 887867-24-5 (3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide)

• Product Name: 3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide
• CAS No: 887867-24-5
• Molecular Formula: C₂₁H₁₂N₄O₄
• Molecular Weight: 384.34438419342
• CID: 6356202
• PubChem ID: 4118610

3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide Properties

Names and Identifiers

• 3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide
• AKOS024586805
• 887867-24-5
• F0608-1132
• 3-oxo-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)-3H-benzo[f]chromene-2-carboxamide
• 3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide
• AB00669185-01
• 3-oxo-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)benzo[f]chromene-2-carboxamide

• InChIKey： WTMFCICSZVEJIT-UHFFFAOYSA-N
• Inchi： 1S/C21H12N4O4/c26-18(23-21-25-24-19(29-21)13-7-9-22-10-8-13)16-11-15-14-4-2-1-3-12(14)5-6-17(15)28-20(16)27/h1-11H,(H,23,25,26)
• SMILES： O1C(C(C(NC2=NN=C(C3C=CN=CC=3)O2)=O)=CC2=C1C=CC1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 384.08585488g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 384.08585488g/mol
• Heavy Atom Count: 29
• Complexity: 678
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans